Cas no 1428364-13-9 (4-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}-1-[4-(propan-2-yloxy)benzoyl]piperidine)

• Product Name: 4-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}-1-[4-(propan-2-yloxy)benzoyl]piperidine
• CAS No: 1428364-13-9
• MF: C₂₀H₂₇N₃O₂S
• MW: 373.512283563614
• CID: 5365440
• Update Time: 2025-05-25

4-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}-1-[4-(propan-2-yloxy)benzoyl]piperidine Chemical and Physical Properties

Names and Identifiers

• [4-(1-Methylethoxy)phenyl][4-[[(1-methyl-1H-imidazol-2-yl)thio]methyl]-1-piperidinyl]methanone
• 4-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}-1-[4-(propan-2-yloxy)benzoyl]piperidine

• Inchi： 1S/C20H27N3O2S/c1-15(2)25-18-6-4-17(5-7-18)19(24)23-11-8-16(9-12-23)14-26-20-21-10-13-22(20)3/h4-7,10,13,15-16H,8-9,11-12,14H2,1-3H3
• InChI Key： HYCXJVXFEICLHG-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(OC(C)C)C=C1)(N1CCC(CSC2N(C)C=CN=2)CC1)=O

Experimental Properties

• Density: 1.20±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 570.6±56.0 °C(Predicted)
• pka: 5.40±0.25(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives 1-benzoylpiperidines

Additional information on 4-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}-1-[4-(propan-2-yloxy)benzoyl]piperidine

4-{[(1-Methyl-1H-Imidazol-2-Yl)Sulfanyl]Methyl}-1-[4-(Propan-2-Yloxy)Benzoyl]Piperidine: A Comprehensive Overview

CAS No. 1428364-13-9 refers to the compound 4-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}-1-[4-(propan-2-yloxy)benzoyl]piperidine, a complex organic molecule with a diverse range of potential applications in the fields of pharmacology and materials science. This compound is characterized by its unique structural features, which include a piperidine ring, an imidazole moiety, and a benzoyl group. The presence of these functional groups makes it a promising candidate for various chemical reactions and biological assays.

The molecular structure of this compound is notable for its sulfur-containing sulfanyl group, which is attached to the imidazole ring. This arrangement enhances the molecule's reactivity and stability, making it suitable for use in drug design and development. Recent studies have highlighted the potential of such compounds in targeting specific enzymes and receptors, thereby opening new avenues for therapeutic interventions.

One of the key areas of research involving this compound is its application in the development of novel pharmaceutical agents. The imidazole moiety, in particular, has been shown to exhibit significant bioactivity, including anti-inflammatory and antitumor properties. Researchers have explored the ability of this compound to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that the compound could serve as a lead molecule for the creation of new anti-inflammatory drugs.

In addition to its pharmacological applications, this compound has also been investigated for its potential use in materials science. The piperidine ring and benzoyl group contribute to the molecule's structural rigidity and electronic properties, making it a candidate for applications in organic electronics and optoelectronics. Recent advancements in synthetic methodologies have enabled the precise control of molecular architecture, further enhancing its suitability for these purposes.

The synthesis of this compound involves a series of carefully designed reactions that ensure high yields and purity. Key steps include the formation of the imidazole ring through condensation reactions, followed by the introduction of the sulfanyl group and subsequent coupling with the benzoyl moiety. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling have been employed to optimize the reaction conditions and improve efficiency.

From an environmental perspective, researchers have also examined the biodegradability and toxicity profiles of this compound. Initial studies indicate that it exhibits low toxicity towards aquatic organisms, suggesting that it may be environmentally friendly under controlled conditions. However, further research is required to fully understand its long-term impact on ecosystems.

In conclusion, CAS No. 1428364-13-9, or 4-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}-1-[4-(propan-2-yloxy)benzoyl]piperidine, represents a versatile compound with significant potential across multiple disciplines. Its unique structural features, combined with recent advancements in synthetic chemistry and biological research, position it as a valuable tool for future innovations in drug discovery and materials science.